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Introduction
Ditetradecyl adipate, also known as dimyristyl adipate, is a diester of adipic acid and

tetradecanol. As a long-chain fatty ester, it possesses properties that make it a compound of

interest in various industrial applications, including as a plasticizer and, notably, as an excipient

in pharmaceutical formulations. Its lipophilic nature and potential to modify the physical

properties of formulations make it a candidate for use in topical drug delivery systems and as a

component of lipid-based nanoformulations designed to enhance the solubility and

bioavailability of poorly water-soluble active pharmaceutical ingredients (APIs). This technical

guide provides a detailed overview of the chemical structure, properties, and potential

applications of ditetradecyl adipate, with a focus on its relevance to the pharmaceutical

sciences.

Chemical Structure and Identification
Ditetradecyl adipate is structurally characterized by a central six-carbon dicarboxylic acid

(adipic acid) core, esterified at both ends with a 14-carbon fatty alcohol (tetradecanol).

Caption: Chemical structure of ditetradecyl adipate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b15345863?utm_src=pdf-interest
https://www.benchchem.com/product/b15345863?utm_src=pdf-body
https://www.benchchem.com/product/b15345863?utm_src=pdf-body
https://www.benchchem.com/product/b15345863?utm_src=pdf-body
https://www.benchchem.com/product/b15345863?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15345863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Chemical Identifiers for Ditetradecyl Adipate

Identifier Value

IUPAC Name ditetradecyl hexanedioate[1]

Synonyms
Dimyristyl adipate, Adipic acid, ditetradecyl

ester, Hexanedioic acid, 1,6-ditetradecyl ester[1]

CAS Number 26720-19-4[1]

Molecular Formula C₃₄H₆₆O₄[1]

Molecular Weight 538.9 g/mol [1]

Physicochemical Properties
Experimental data for the physicochemical properties of ditetradecyl adipate are not readily

available. The data presented below are a combination of computed values and experimental

data for a structurally similar compound, ditridecyl adipate (C₃₂H₆₂O₄), which can be used to

estimate the properties of ditetradecyl adipate.

Table 2: Physicochemical Properties of Ditetradecyl Adipate
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Property Value Source

Physical State
Expected to be a waxy solid at

room temperature
Estimation

Melting Point
~45.9 °C (for Ditridecyl

Adipate)
Experimental (Analog)

Boiling Point
~503.0 ± 18.0 °C (for Ditridecyl

Adipate)
Experimental (Analog)[2]

Density
~0.906 g/cm³ (for Ditridecyl

Adipate)
Experimental (Analog)

Solubility

Insoluble in water; Soluble in

organic solvents like ethanol

and ether.

General knowledge of long-

chain esters[3]

XLogP3-AA 13.9 Computed[1]

Spectroscopic Data
While the existence of spectroscopic data for ditetradecyl adipate is documented, specific

peak information is not publicly available.[1] The following tables provide representative

chemical shifts and vibrational frequencies based on the known structure and typical values for

long-chain esters.

Table 3: Representative ¹H NMR Spectral Data
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Chemical Shift (ppm) Multiplicity Assignment

~4.05 Triplet -O-CH₂- (Ester)

~2.28 Triplet -CH₂-C=O (Adipate α-CH₂)

~1.62 Multiplet

-CH₂-CH₂-C=O (Adipate β-

CH₂) and -O-CH₂-CH₂-

(Tetradecanol β-CH₂)

~1.25 Broad Singlet
-(CH₂)₁₀- (Methylene chain of

tetradecanol)

~0.88 Triplet -CH₃ (Terminal methyl)[4]

Table 4: Representative ¹³C NMR Spectral Data

Chemical Shift (ppm) Assignment

~173 C=O (Ester carbonyl)

~65 -O-CH₂- (Ester)

~34 -CH₂-C=O (Adipate α-CH₂)

~29 -(CH₂)₁₀- (Methylene chain of tetradecanol)

~26 -O-CH₂-CH₂- (Tetradecanol β-CH₂)

~25 -CH₂-CH₂-C=O (Adipate β-CH₂)

~23 -CH₂-CH₃

~14 -CH₃ (Terminal methyl)

Table 5: Representative IR Spectral Data
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Frequency (cm⁻¹) Intensity Assignment

~2920, ~2850 Strong C-H stretching (alkane)

~1735 Strong, Sharp C=O stretching (ester)[5]

~1465 Medium C-H bending (alkane)

~1170 Strong C-O stretching (ester)

Experimental Protocols
Synthesis of Ditetradecyl Adipate
A common method for the synthesis of ditetradecyl adipate is the Fischer-Speier esterification

of adipic acid with tetradecanol in the presence of an acid catalyst.

Reaction:

Adipic Acid + 2 Tetradecanol -- (H⁺ catalyst, Heat) --> Ditetradecyl Adipate + 2 H₂O
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Reaction Setup

Adipic Acid

Reaction Mixture in Round-Bottom Flask

Tetradecanol (2 eq.) Acid Catalyst (e.g., H₂SO₄) Toluene (solvent)

Reflux with Dean-Stark Apparatus

Water Removal Reaction Monitoring (TLC)

Work-up

Completion

Neutralization (aq. NaHCO₃)

Washing (Brine)

Drying (Na₂SO₄)

Solvent Evaporation

Purification (Column Chromatography or Recrystallization)

Ditetradecyl Adipate (Product)

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of ditetradecyl adipate.
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Detailed Methodology:

Reactant Charging: To a round-bottom flask equipped with a magnetic stirrer, reflux

condenser, and a Dean-Stark apparatus, add adipic acid (1.0 eq.), tetradecanol (2.2 eq.), a

catalytic amount of a strong acid (e.g., sulfuric acid or p-toluenesulfonic acid), and a suitable

solvent for azeotropic water removal (e.g., toluene).

Reaction: Heat the mixture to reflux. The water formed during the esterification will be

azeotropically removed and collected in the Dean-Stark trap.

Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the

starting material (adipic acid) is consumed.

Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute the

reaction mixture with an organic solvent (e.g., ethyl acetate) and wash it sequentially with a

saturated aqueous solution of sodium bicarbonate (to neutralize the acid catalyst) and brine.

Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Purification: Purify the crude ditetradecyl adipate by column chromatography on silica gel

or by recrystallization from a suitable solvent system (e.g., ethanol/acetone) to yield the pure

product.

Applications in Drug Development
Long-chain esters like ditetradecyl adipate are valuable excipients in pharmaceutical

formulations, primarily due to their lipophilicity, low toxicity, and ability to act as emollients and

solubilizing agents.[6][7][8]

Topical and Transdermal Drug Delivery
In topical formulations, ditetradecyl adipate can function as a skin-conditioning agent and an

emollient, improving the feel and spreadability of creams and ointments. More importantly, its

lipid nature can enhance the penetration of APIs through the stratum corneum, the primary

barrier of the skin. By temporarily disrupting the lipid bilayer of the skin, it can act as a

permeation enhancer, facilitating the delivery of drugs into and through the skin.
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Lipid-Based Formulations for Oral and Parenteral
Delivery
Ditetradecyl adipate can be a key component in the formulation of lipid-based drug delivery

systems such as nanoemulsions, solid lipid nanoparticles (SLNs), and self-nanoemulsifying

drug delivery systems (SNEDDS).[9][10][11] These systems are particularly useful for

improving the oral bioavailability of poorly water-soluble drugs (BCS Class II and IV).

Formulation Components

Poorly Soluble API

High-Energy Homogenization or Self-Emulsification

Ditetradecyl Adipate (Oil Phase) Surfactant Co-surfactant/Co-solvent

Nanoemulsion/SNEDDS Formation

Improved Drug Solubilization

Enhanced Absorption

Increased Bioavailability

Click to download full resolution via product page

Caption: Logical relationship of ditetradecyl adipate in nanoformulations.
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In these formulations, ditetradecyl adipate serves as the oil phase in which the lipophilic drug

is dissolved. The resulting nanometer-sized droplets provide a large surface area for drug

release and absorption in the gastrointestinal tract. For parenteral formulations, it can be used

in the oil phase of lipid emulsions for intravenous drug delivery.

Safety and Toxicology
Esters of adipic acid generally exhibit low acute toxicity. For the structurally similar ditridecyl

adipate, it is reported to have a low order of toxicity.[3] However, comprehensive toxicological

data specifically for ditetradecyl adipate is limited. As with any excipient, its use in a

pharmaceutical formulation would require a thorough toxicological evaluation to establish its

safety for the intended route of administration and dosage level.

Conclusion
Ditetradecyl adipate is a long-chain diester with physicochemical properties that make it a

promising excipient in pharmaceutical sciences. Its lipophilic character is advantageous for

enhancing the delivery of poorly soluble drugs through topical, oral, and parenteral routes.

While specific experimental data for this compound is not extensively available, its properties

can be reasonably estimated from its chemical structure and data from analogous compounds.

Further research into its specific applications and a comprehensive toxicological assessment

will be crucial for its broader implementation in drug delivery systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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